Cas no 668276-43-5 (methyl 3,4-diamino-5-methylbenzoate)

• Product Name: methyl 3,4-diamino-5-methylbenzoate
• CAS No: 668276-43-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD16036713
• CID: 1011780
• PubChem ID: 21098150
• Update Time: 2025-04-20

methyl 3,4-diamino-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4-diamino-5-methylbenzoate
• methyl 3,4-diamino-5-methyl-benzoate
• SCHEMBL637391
• Benzoic acid, 3,4-diamino-5-methyl-, methyl ester
• PWBQQBYVZKTMOV-UHFFFAOYSA-N
• AKOS027196657
• METHYL3,4-DIAMINO-5-METHYLBENZOATE
• Z1255463424
• 3,4-Diamino-5-methyl-benzoic acid methyl ester
• 668276-43-5
• CS-0371060
• DTXSID001294606
• EN300-244646
• DB-430991
• G74202

• MDL： MFCD16036713
• Inchi： 1S/C9H12N2O2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,10-11H2,1-2H3
• InChI Key： PWBQQBYVZKTMOV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=C(C)C=1)N)N)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters